11-(2,4-dimethoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one

• IUPAC Name: 11-[(2,4-dimethoxyphenyl)methyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C20H24N2O3/c1-24-17-7-6-15(19(9-17)25-2)12-21-10-14-8-16(13-21)18-4-3-5-20(23)22(18)11-14/h3-7,9,14,16H,8,10-13H2,1-2H3
• InChI Key: FTZKYRFICNUEQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CC3CC(C2)C4=CC=CC(=O)N4C3)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

11-(2,4-dimethoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 11-(2,4-dimethoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one is not fully understood. However, it has been suggested that the compound may act as a DNA intercalator, inhibiting DNA synthesis and promoting apoptosis in cancer cells. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and physiological effects:
Studies have shown that the compound has a low toxicity profile and is well-tolerated in animal models. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties. Additionally, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 11-(2,4-dimethoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one in lab experiments is its low toxicity profile and well-tolerated nature in animal models. However, its limited solubility in water can pose a challenge in certain experiments.

Future Directions

There are several future directions for the research and development of 11-(2,4-dimethoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one. One potential direction is the exploration of its potential as a therapeutic agent for various diseases such as cancer and neurodegenerative disorders. Additionally, its potential applications in material science and optoelectronics can be further explored. Future studies can also focus on improving the solubility of the compound in water to overcome the limitations in certain lab experiments.
Conclusion:
In conclusion, 11-(2,4-dimethoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one is a novel compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 11-(2,4-dimethoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one involves a series of chemical reactions. One of the commonly used methods is the condensation of 2,4-dimethoxybenzylamine with maleic anhydride in the presence of a catalyst to form a cyclic imide. This is followed by the reduction of the cyclic imide with sodium borohydride to form the desired compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. It has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Additionally, it has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and photonics.